Cas no 34562-01-1 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI))
34562-01-1 structure
Product Name:4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
CAS No:34562-01-1
MF:C11H16O2
MW:180.243543624878
CID:312419
PubChem ID:56843024
Update Time:2025-04-19
4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)
- 252-088-7
- (2alpha,3aalpha,4alpha,7alpha,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
- DTXSID20956070
- 34562-02-2
- (2alpha,3aalpha,4beta,7beta,7abeta)-Octahydro-4,7-methano-1H-indene-2-carboxylic acid
- 34562-01-1
- EINECS 252-089-2
- EINECS 252-088-7
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- Inchi: 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)/t6-,7+,8?,9-,10-/m0/s1
- InChI Key: RDARSNURXMFGDV-FWLDNGTLSA-N
- SMILES: OC(C1C[C@H]2[C@@H]3CC[C@@H](C3)[C@@H]2C1)=O
Computed Properties
- Exact Mass: 180.115
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.188
- Boiling Point: 297.1°Cat760mmHg
- Flash Point: 139°C
- Refractive Index: 1.55
4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
34562-01-1 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-, (2a,3aa,4a,7a,7ab)- (9CI)) Related Products
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